Cas no 1172401-80-7 (1-(2-methoxybenzoyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(2-methoxybenzoyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1172401-80-7
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5977095
• PubChem ID: 44069039
• Update Time: 2025-08-05

1-(2-methoxybenzoyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxybenzoyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• (2-methoxyphenyl)-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• (2-methoxyphenyl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• F5493-0092
• 1172401-80-7
• AKOS024510967

• Inchi： 1S/C16H19N3O2S/c1-11-17-18-15(22-11)12-6-5-9-19(10-12)16(20)13-7-3-4-8-14(13)21-2/h3-4,7-8,12H,5-6,9-10H2,1-2H3
• InChI Key： WOYQHKSWHOHAJU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(N1CCCC(C2=NN=C(C)S2)C1)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-(2-methoxybenzoyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine

1-(2-Methoxybenzoyl)-3-(5-Methyl-1,3,4-Thiadiazol-2-yl)Piperidine: A Comprehensive Overview

1-(2-Methoxybenzoyl)-3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine, also known by its CAS number CAS No. 1172401-80-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its piperidine ring system, which is substituted with a 2-methoxybenzoyl group and a 5-methylthiadiazole moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the 2-methoxybenzoyl group is achieved through an acylation reaction, while the 5-methylthiadiazole group is introduced via a coupling reaction. These steps are carefully optimized to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have enabled researchers to streamline the synthesis process, making it more efficient and scalable for potential industrial applications.

The chemical structure of 1-(2-Methoxybenzoyl)-3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine plays a crucial role in its biological activity. The piperidine ring serves as a rigid scaffold that facilitates interactions with target proteins, while the 2-methoxybenzoyl group contributes to hydrophobicity and potential hydrogen bonding capabilities. The 5-methylthiadiazole moiety, on the other hand, introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, enhancing its binding affinity to specific receptors.

Recent studies have focused on evaluating the pharmacological properties of this compound. Preclinical experiments have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes associated with chronic inflammatory diseases. Additionally, studies conducted in animal models have shown promising results in alleviating symptoms of neurodegenerative disorders, suggesting its potential as a therapeutic agent.

The application of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it exhibits strong binding affinity to several drug targets, including protein kinases and nuclear receptors. These findings underscore its potential as a lead compound for drug discovery efforts targeting diverse therapeutic areas such as oncology and neurology.

In terms of toxicity profile, preliminary safety assessments indicate that this compound demonstrates low acute toxicity in experimental animals. However, further long-term studies are required to fully characterize its safety profile and assess its suitability for clinical development.

The development of novel analogs based on this compound's structure is an active area of research. By modifying specific functional groups or altering the substitution pattern on the piperidine ring, researchers aim to enhance its pharmacokinetic properties and improve its therapeutic index. For example, recent work has focused on introducing additional hydrophilic groups to improve solubility and bioavailability.

In conclusion, 1-(2-Methoxybenzoyl)-3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine represents a promising candidate for advancing drug discovery efforts across multiple therapeutic domains. Its unique chemical structure and favorable pharmacological profile make it an attractive target for further investigation and development.